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Compound of Interest

Compound Name: Tetrabromothiophene

Cat. No.: B189479 Get Quote

An In-depth Technical Guide to the Health and Safety of Handling Tetrabromothiophene

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of

Tetrabromothiophene (CAS No. 3958-03-0). The information is compiled from various safety

data sheets and chemical databases. It is intended to inform researchers, scientists, and drug

development professionals of the potential hazards and to provide guidance on safe handling

procedures.

Chemical Identification and Physical Properties
Tetrabromothiophene is a halogenated heterocyclic compound. Its physical and chemical

properties are summarized in the table below.
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Property Value References

Chemical Name 2,3,4,5-Tetrabromothiophene [1]

CAS Number 3958-03-0

Molecular Formula C₄Br₄S

Molecular Weight 399.72 g/mol

Appearance
White to yellow or beige crystal

or powder.[2]
[2]

Melting Point 116-118 °C [3]

Boiling Point 326 °C [3]

Solubility

Insoluble in water. Soluble in

organic solvents like

dichloromethane and

chloroform.

[3][4]

Density 2.836 g/cm³ (estimate) [3]

Hazard Identification and Classification
Tetrabromothiophene is classified as a hazardous substance. The GHS classification is

based on its potential to cause skin and eye irritation.

GHS Hazard Classification
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Hazard Class Category References

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye

Irritation
Category 2A

Acute Toxicity (Oral)

Category 4 (Harmful if

swallowed - based on

aggregated data)

[1]

Acute Toxicity (Dermal)

Category 4 (Harmful in contact

with skin - based on

aggregated data)

[1]

Acute Toxicity (Inhalation)
Category 4 (Harmful if inhaled

- based on aggregated data)
[1]

GHS Label Elements
Pictogram Signal Word Hazard Statements

alt text Warning

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H302: Harmful if

swallowed (aggregated data).

[1]H312: Harmful in contact

with skin (aggregated data).

[1]H332: Harmful if inhaled

(aggregated data).[1]

Precautionary Statements
A comprehensive list of precautionary statements is provided in the Safety Data Sheets.[5] Key

recommendations include:
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Type Precautionary Statement

Prevention

P264: Wash skin thoroughly after

handling.P280: Wear protective

gloves/protective clothing/eye protection/face

protection.

Response

P302+P352: IF ON SKIN: Wash with plenty of

water.P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.P332+P313: If skin irritation

occurs: Get medical

advice/attention.P337+P313: If eye irritation

persists: Get medical

advice/attention.P362+P364: Take off

contaminated clothing and wash it before reuse.

Storage
Store in a well-ventilated place. Keep container

tightly closed.

Disposal

P501: Dispose of contents/container in

accordance with

local/regional/national/international regulations.

Toxicological Information
Currently, specific quantitative toxicity data such as LD50 (median lethal dose) or LC50

(median lethal concentration) for Tetrabromothiophene are not readily available in the public

domain. The hazard classification is based on qualitative assessments.

Experimental Protocols for Hazard Assessment
Detailed experimental protocols for the safety assessment of Tetrabromothiophene are not

publicly available. However, standardized guidelines from the Organisation for Economic Co-

operation and Development (OECD) are typically followed for testing chemical substances. The

following are summaries of the likely methodologies used to assess skin and eye irritation.
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OECD Test Guideline 439: In Vitro Skin Irritation:
Reconstructed Human Epidermis (RhE) Test Method
This in vitro test is designed to predict the skin irritation potential of chemicals.

Principle: A test chemical is applied topically to a reconstructed human epidermis model. The

endpoint measured is cell viability, typically using the MTT assay.

Methodology:

Reconstructed human epidermis tissue is cultured.

The test substance is applied to the surface of the tissue for a defined period (e.g., 60

minutes).

The substance is then removed by washing.

After a post-incubation period (e.g., 42 hours), cell viability is assessed by adding MTT

solution. Viable cells convert the yellow MTT into a blue formazan product, which is then

extracted and quantified spectrophotometrically.

A chemical is classified as an irritant if the tissue viability is reduced to ≤ 50% of the

negative control.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion
This in vivo test is used to assess the potential of a substance to cause eye irritation or

corrosion.

Principle: The test substance is applied in a single dose to one eye of an experimental

animal (typically a rabbit), with the untreated eye serving as a control.

Methodology:

A single dose of the test substance (e.g., 0.1 mL for liquids or 0.1 g for solids) is instilled

into the conjunctival sac of one eye of the test animal.
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The eyes are examined and scored for ocular reactions (corneal opacity, iritis, conjunctival

redness, and chemosis) at 1, 24, 48, and 72 hours after application.

The reversibility of any observed effects is also assessed.

The scores are used to classify the substance according to its irritation potential.

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize the risk of exposure to

Tetrabromothiophene.

Personal Protective Equipment (PPE)
Type Recommendation References

Eye/Face Protection
Wear safety glasses with side-

shields or chemical goggles.

Skin Protection

Wear protective gloves (e.g.,

nitrile rubber) and a laboratory

coat.

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved respirator with a

particulate filter (e.g., N95) is

recommended.

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid creating dust. Wash hands thoroughly

after handling.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Keep in a

dark place.[3]

Emergency Procedures
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First-Aid Measures
Exposure Route First-Aid Procedure References

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

Skin Contact

Take off immediately all

contaminated clothing. Wash

off with soap and plenty of

water. If skin irritation occurs,

get medical advice/attention.

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes under fire conditions (carbon oxides, sulfur oxides,

hydrogen bromide).

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures
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Personal Precautions: Wear appropriate personal protective equipment. Avoid dust

formation. Evacuate personnel to safe areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal.

Logical Workflow for Handling Tetrabromothiophene
The following diagram illustrates a logical workflow for the safe handling of

Tetrabromothiophene in a laboratory setting.
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Caption: A logical workflow for the safe handling of Tetrabromothiophene.
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Reactivity and Stability
Reactivity: The bromine atoms on the thiophene ring are good leaving groups and can

participate in various cross-coupling and halogen-metal exchange reactions.[2]

Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: Heat, flames, and sparks.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, may decompose to produce

carbon oxides, sulfur oxides, and hydrogen bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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